![molecular formula C20H27N3O3S B14722049 Methyl 4-[3-(3,3-dimethylbutanamido)phenyl]-1,6-dimethyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate CAS No. 5993-70-4](/img/structure/B14722049.png)
Methyl 4-[3-(3,3-dimethylbutanamido)phenyl]-1,6-dimethyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate
Overview
Description
Methyl 4-[3-(3,3-dimethylbutanamido)phenyl]-1,6-dimethyl-2-sulfanylidene-1
Properties
CAS No. |
5993-70-4 |
|---|---|
Molecular Formula |
C20H27N3O3S |
Molecular Weight |
389.5 g/mol |
IUPAC Name |
methyl 6-[3-(3,3-dimethylbutanoylamino)phenyl]-3,4-dimethyl-2-sulfanylidene-1,6-dihydropyrimidine-5-carboxylate |
InChI |
InChI=1S/C20H27N3O3S/c1-12-16(18(25)26-6)17(22-19(27)23(12)5)13-8-7-9-14(10-13)21-15(24)11-20(2,3)4/h7-10,17H,11H2,1-6H3,(H,21,24)(H,22,27) |
InChI Key |
NXGDSESRPINRDV-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(NC(=S)N1C)C2=CC(=CC=C2)NC(=O)CC(C)(C)C)C(=O)OC |
Origin of Product |
United States |
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